Tetrachlorogallein
Description
Tetrachlorogallein is a chlorinated organic compound, structurally derived from gallein (a triphenylmethane dye), where four chlorine atoms replace hydrogen atoms at specific positions. This article compares this compound with structurally or functionally related chlorinated compounds, leveraging available data on analogs.
Properties
Molecular Formula |
C20H8Cl4O7 |
|---|---|
Molecular Weight |
502.1 g/mol |
IUPAC Name |
2,3,4,5-tetrachloro-6-(3,4,5-trihydroxy-6-oxoxanthen-9-yl)benzoic acid |
InChI |
InChI=1S/C20H8Cl4O7/c21-12-10(11(20(29)30)13(22)15(24)14(12)23)9-5-1-3-7(25)16(27)18(5)31-19-6(9)2-4-8(26)17(19)28/h1-4,25,27-28H,(H,29,30) |
InChI Key |
BCMXMLPZPYKPMA-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C2=C1C(=C3C=CC(=O)C(=C3O2)O)C4=C(C(=C(C(=C4Cl)Cl)Cl)Cl)C(=O)O)O)O |
Synonyms |
2,3,4,5-tetrachloro-6-(4',5',6'-trihydroxy-3'-oxo-3H-xanthen-9'-yl)benzoic acid tetrachlorogallein |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Data Gaps
- Tetrachloroethylene : Extensive toxicokinetic data show accumulation in adipose tissue and slow hepatic metabolism .
- Tetrachlorocatechol : Acute exposure studies highlight reactive oxygen species (ROS) generation in vitro .
- This compound: No peer-reviewed studies were identified in the provided evidence.
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